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Introduction

(-)-Ampelopsin A, also known as dihydromyricetin (DHM), is a natural flavonoid compound
found in various medicinal plants. It has garnered significant attention in pharmacological
research due to its diverse biological activities, including anti-cancer, neuroprotective, anti-
inflammatory, and hepatoprotective effects. As a tool compound, (-)-Ampelopsin A is valuable
for investigating multiple cellular signaling pathways implicated in a range of diseases. These
application notes provide detailed protocols for utilizing (-)-Ampelopsin A in pharmacological
research, with a focus on its effects on cell viability, key signaling pathways, and experimental
workflows.

Data Presentation: Quantitative Analysis of (-)-
Ampelopsin A Activity

The following table summarizes the effective concentrations and half-maximal inhibitory
concentrations (IC50) of (-)-Ampelopsin A in various cancer cell lines. This data is crucial for
designing experiments and interpreting results.
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Signaling Pathways Modulated by (-)-Ampelopsin A

(-)-Ampelopsin A has been shown to modulate several key signaling pathways involved in cell
growth, proliferation, apoptosis, and inflammation. Understanding these interactions is
fundamental to elucidating its mechanism of action.

TRAIL Signaling Pathway

(-)-Ampelopsin A can sensitize cancer cells to Tumor Necrosis Factor-Related Apoptosis-
Inducing Ligand (TRAIL)-induced apoptosis. This is a critical pathway in cancer therapeutics as
TRAIL selectively induces apoptosis in cancer cells.
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Caption: (-)-Ampelopsin A sensitizes cancer cells to TRAIL-induced apoptosis.

MTOR Signaling Pathway

The mammalian target of rapamycin (mTOR) pathway is a central regulator of cell growth and
proliferation. (-)-Ampelopsin A has been identified as an inhibitor of mTOR, suppressing the

formation of both mTORC1 and mTORC2 complexes.[3]
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Caption: (-)-Ampelopsin A inhibits the mTOR signaling pathway.
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SIRT1 Signaling Pathway

Sirtuin 1 (SIRT1) is a protein deacetylase that plays a crucial role in cellular stress resistance,
metabolism, and aging. (-)-Ampelopsin A has been shown to activate the SIRT1 signaling
pathway, contributing to its neuroprotective and anti-aging effects.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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